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Compound of Interest

Compound Name: D(-)-Octopamine CSA salt
CAS No.: 1693-64-7
Cat. No.: B607179
Get Quote
. J

Executive Summary & Chemical Identity

D(-)-Octopamine CSA salt is the camphorsulfonate salt form of D(-)-octopamine, the
biologically active enantiomer of the biogenic amine octopamine. While octopamine is
structurally analogous to norepinephrine, the D(-) isomer (configured as R at the chiral center)
exhibits significantly higher binding affinity and potency at octopaminergic and adrenergic
receptors compared to its L(+) counterpart or the racemate.

The CSA (Camphorsulfonic Acid) counterion is critical in this formulation. Unlike the common
hydrochloride (HCI) salt, the CSA salt is often utilized during chiral resolution to isolate the
enantiomerically pure D-form or to enhance physicochemical stability and solubility profiles in
specific organic media used during synthesis or formulation.

Core Chemical Data
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Specification

Chemical Name

D(-)-Octopamine Camphorsulfonate; (R)-(-)-
Octopamine CSA salt

CAS Number

1693-64-7

Molecular Formula

(Octopamine

+ CSA

)

Molecular Weight

385.48 g/mol

Stereochemistry

D-isomer (R-configuration); Levorotatory (-)

Appearance

White to off-white crystalline solid

Solubility

Soluble in Water, DMSO, Methanol; less soluble

in non-polar organics

Structural Composition

The salt consists of the protonated D(-)-octopamine cation and the camphorsulfonate anion.

(R-Isomer)

I
I
i
I
: Octopamine
]
]
i [Protonated Amine]

Ionic Bond
(Salt Formation)

Properties:
- Enhanced Chiral Purity

(CSA-) - Modified Solubility

[Stabilizing Counterion]

|
|
|
Camphorsulfonate |
|
1
1

- Hygroscopic Stability

Click to download full resolution via product page

Figure 1:Structural relationship between the bioactive amine and the resolving counterion.

Physiological Mechanism & Pharmacology
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D(-)-Octopamine is the functional analogue of norepinephrine in invertebrates and a "trace
amine" in vertebrates. Its pharmacological utility relies on its stereospecific interaction with G-

protein coupled receptors (GPCRS).

Receptor Selectivity

 Invertebrates: Acts as a primary neurotransmitter/neurohormone binding to OAMB
(Octopamine receptor in Mushroom Bodies) and other Oct/Tyr receptors. It regulates "fight-
or-flight" responses, aggression, and ovulation.

o Vertebrates: Acts as a trace amine. It binds with low affinity to

-adrenergic receptors but has high potency at TAAR1 (Trace Amine-Associated Receptor 1).

Signal Transduction Pathways

The biological activity is mediated primarily through the

-protein coupled pathway, leading to the accumulation of cAMP.
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-coupled signaling cascade activated by D(-)-Octopamine.

Experimental Protocols

Trustworthiness: The following protocols assume the use of CAS 1693-64-7 (CSA salt). The
molecular weight correction (385.48 g/mol ) is crucial when calculating molarity, as it is
significantly heavier than the free base (~153 g/mol ) or HCI salt (~189 g/mol ).

Stock Solution Preparation

Objective: Prepare a stable 10 mM stock solution.

Weighing: Weigh 3.85 mg of D(-)-Octopamine CSA salt.

Solvent Choice:
o Preferred: Anhydrous DMSO (Dimethyl sulfoxide) for long-term storage (-20°C).
o Alternative: Deionized water (fresh use only; prone to oxidation).

Dissolution: Add 1.0 mL of solvent. Vortex for 30 seconds until clear.

Storage: Aliquot into light-protective amber tubes. Store at -20°C. Avoid freeze-thaw cycles.

In Vitro Receptor Binding Workflow

This workflow validates the activity of the D-isomer against a receptor target (e.g., Drosophila
OAMB or human Adrenergic
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Critical Control

*Ascorbic Acid (0.1%) required
to prevent oxidation of the
catechol/phenol moiety.
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Figure 3:Step-by-step assay workflow emphasizing oxidation prevention.

HPLC Detection Parameters

For quality control or metabolic tracking:

¢ Column: C18 Reverse Phase (e.g., 5 um, 4.6 x 150 mm).
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» Mobile Phase:
o A: Water + 0.1% Formic Acid.
o B: Acetonitrile + 0.1% Formic Acid.
o Gradient: 5% B to 95% B over 20 mins.
e Detection: UV at 280 nm (Phenolic ring absorption).

o Note: The CSA counterion may elute separately or be washed out in the void volume
depending on pH; focus on the Octopamine peak retention.

Applications in Drug Development

o Chiral Resolution Standards: The CSA salt is often the "gold standard"” for confirming
enantiomeric purity in synthetic pathways.

 Invertebrate Model Systems: Used as a positive control in Drosophila and C. elegans
neurological assays (sleep, aggression, metabolic regulation).

» Adrenergic Selectivity Profiling: Used to define the "trace amine" binding pocket distinct from
the classic catecholamine pocket in human drug design.

Safety & Handling (MSDS Highlights)

» Hazard: Bioactive amine. Potential CNS stimulant.[1][2]

o Handling: Wear gloves and safety glasses. Handle in a fume hood to avoid inhalation of dust.
o Storage: Hygroscopic. Keep tightly sealed in a desiccator at -20°C.

 Stability: Sensitive to light and air (oxidation of the phenol group). Solutions typically turn
pink/brown upon oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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